2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H25FN2O4S/c1-14(2)12-24-17-11-15(9-10-18(17)28-13-21(3,4)20(24)25)23-29(26,27)19-8-6-5-7-16(19)22/h5-11,14,23H,12-13H2,1-4H3
• InChI Key: GVQYBEFLAGLZCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3F)OCC(C1=O)(C)C
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H25FN2O4S and its molecular weight is 420.5. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential in Photodynamic Therapy

• Zinc Phthalocyanine Derivatives: Research on zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups, has shown promise in photodynamic therapy for cancer treatment. These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, crucial for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Kinase Inhibition for Therapeutic Applications

• Benzoxazepine-Containing Kinase Inhibitors: The benzoxazepine core, a component in various kinase inhibitors, is significant in the scalable synthesis of complex molecules like mTOR inhibitors. This synthesis process involves several chemically rich fragments, including tetrahydrobenzo[f][1,4]oxazepine, illustrating its importance in developing therapeutic agents (Naganathan et al., 2015).

Asymmetric Synthesis in Medicinal Chemistry

• Organocatalytic Asymmetric Mannich Addition: The dibenzo[b,f][1,4]oxazepine scaffolds, closely related to 2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide, are crucial in medicinal chemistry for creating chiral tetrasubstituted C‒F stereocenters. This is achieved through asymmetric Mannich reactions, important for pharmacophore development (Li, Lin, & Du, 2019).

Novel Heterocyclic Hybrids for Therapeutic Applications

• Benzimidazole Fused-1,4-Oxazepines: A series of benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized, indicating the relevance of oxazepine derivatives in therapeutic applications. These compounds have shown potential in nonlinear optical (NLO) applications, indicating their utility in diverse fields (Almansour et al., 2016).